Cas no 1804080-73-6 (1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one)

1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one is a specialized organic compound featuring a brominated propan-2-one backbone linked to a difluoromethoxy- and ethoxy-substituted phenyl ring. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both bromine and difluoromethoxy groups enhances its utility in cross-coupling reactions and further functionalization. Its well-defined molecular architecture ensures consistent performance in complex organic transformations. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for achieving high yields in target applications. Suitable for research and industrial use, it serves as a versatile building block in the development of bioactive molecules.

1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one structure

1804080-73-6 structure

Product Name:1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one

CAS No:1804080-73-6

MF:C₁₂H₁₃BrF₂O₃

MW:323.130630254745

CID:4976005

Update Time:2025-06-10

1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one
- Inchi： 1S/C12H13BrF2O3/c1-2-17-11-8(6-9(16)7-13)4-3-5-10(11)18-12(14)15/h3-5,12H,2,6-7H2,1H3
- InChI Key： CIBSIZATVISRLW-UHFFFAOYSA-N
- SMILES： BrCC(CC1C=CC=C(C=1OCC)OC(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 264
XLogP3: 3.6
Topological Polar Surface Area: 35.5

1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013018412-250mg	1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one	1804080-73-6	97%	250mg	489.60 USD	2021-06-25
Alichem	A013018412-500mg	1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one	1804080-73-6	97%	500mg	823.15 USD	2021-06-25
Alichem	A013018412-1g	1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one	1804080-73-6	97%	1g	1,475.10 USD	2021-06-25

1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388

Related Categories

Additional information on 1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one (CAS: 1804080-73-6)

The compound 1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one (CAS: 1804080-73-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy and ethoxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step process involving the bromination of a precursor ketone, followed by selective functionalization of the phenyl ring. This advancement is critical for ensuring the compound's availability for further pharmacological testing.

Pharmacological investigations have revealed that 1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one exhibits potent inhibitory effects on specific enzyme targets involved in inflammatory pathways. In vitro studies using human cell lines have shown that the compound effectively suppresses the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. These findings were corroborated by in vivo models, where the compound demonstrated significant reduction in inflammation markers with minimal toxicity.

Another promising application of this compound lies in its role as a precursor for the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of 1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one make it a suitable scaffold for designing selective inhibitors. Recent computational and experimental studies have identified several derivatives of this compound with enhanced binding affinity to oncogenic kinases, paving the way for future anticancer drug candidates.

Despite these advancements, challenges remain in the clinical translation of 1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring prodrug strategies and formulation technologies to overcome these limitations and enhance the compound's therapeutic potential.

In conclusion, 1-Bromo-3-(3-(difluoromethoxy)-2-ethoxyphenyl)propan-2-one (CAS: 1804080-73-6) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Continued research efforts are expected to unlock its full potential, leading to the development of novel therapeutics for inflammatory diseases and cancer.